2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C13H17N5/c1-3-9-6-5-7-10(4-2)11(9)17-13-16-8-15-12(14)18-13/h5-8H,3-4H2,1-2H3,(H3,14,15,16,17,18)
• InChI Key: UXZJVCHQOULLDR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC2=NC=NC(=N2)N
• Molecular Formula: C13H17N5
• DSSTOX Substance ID: DTXSID00369381
• Molecular Weight: 243.31 g/mol
• CAS RN: 175204-33-8

Description

2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine, also known as DETDA, is a chemical compound that belongs to the family of triazine diamines. DETDA is a highly reactive compound that has been used in various industrial applications, including the production of polyurethane foams, coatings, and adhesives. In recent years, DETDA has gained significant attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine is not fully understood. However, it is believed that 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine exerts its effects by crosslinking various biomolecules, including proteins and nucleic acids. This crosslinking can lead to the formation of stable complexes that can interfere with various cellular processes, including DNA replication and protein synthesis.
Biochemical and Physiological Effects:
2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine can induce cell death in various cancer cell lines. Additionally, 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In vivo studies have shown that 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine can reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine in laboratory experiments is its high reactivity and selectivity. 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine can be used to selectively crosslink various biomolecules, allowing for the production of specific complexes with unique properties. Additionally, 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine is highly soluble in organic solvents, making it easy to handle and manipulate in laboratory settings. One of the main limitations of using 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine in laboratory experiments is its potential toxicity. 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine can be highly reactive and can cause damage to cells and tissues if not handled properly.

Future Directions

There are numerous future directions for research on 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine. One area of research is the development of new synthetic methods for the production of 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine and related compounds. Additionally, there is a need for further studies to elucidate the mechanism of action of 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine and its effects on various cellular processes. Another area of research is the development of new applications for 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine in various fields, including biotechnology and medicine. Finally, there is a need for further studies to evaluate the safety and toxicity of 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine and related compounds.

Synthesis Methods

2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine can be synthesized through the reaction of 2,6-diethylphenyl isocyanate with 1,3,5-triaminotrinitrobenzene. The reaction can be carried out under various conditions, including high temperature and pressure, and with the use of different catalysts. The resulting product is a white crystalline solid that is highly soluble in organic solvents.

Scientific Research Applications

2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine has been extensively studied for its potential applications in various fields, including materials science, biotechnology, and medicine. In materials science, 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine has been used as a crosslinking agent for the production of polyurethane foams, coatings, and adhesives. In biotechnology, 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine has been used as a reagent for the synthesis of various biomolecules, including peptides and nucleic acids. In medicine, 2-N-(2,6-diethylphenyl)-1,3,5-triazine-2,4-diamine has been studied for its potential use as an anticancer agent.